Cas no 882073-21-4 (N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide)

• Product Name: N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide
• CAS No: 882073-21-4
• MF: C₁₉H₂₁FN₂O₂S
• MW: 360.445647001266
• CID: 5710368
• PubChem ID: 4458587
• Update Time: 2025-06-30

N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(4-fluorobenzyl)sulfanyl]phenyl}-2-morpholinoacetamide
• N-{4-[(4-fluorobenzyl)thio]phenyl}-2-(4-morpholinyl)acetamide
• JS-2199
• N-[4-[(4-fluorophenyl)methylsulfanyl]phenyl]-2-morpholin-4-ylacetamide
• 882073-21-4
• AKOS005108584
• N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide

• Inchi： 1S/C19H21FN2O2S/c20-16-3-1-15(2-4-16)14-25-18-7-5-17(6-8-18)21-19(23)13-22-9-11-24-12-10-22/h1-8H,9-14H2,(H,21,23)
• InChI Key： QCKLUWYUXQQNPA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1C=CC(=CC=1)NC(CN1CCOCC1)=O

Computed Properties

• Exact Mass: 360.13077725g/mol
• Monoisotopic Mass: 360.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Additional information on N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide

N-(4-{[(4-Fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide: A Comprehensive Overview

The compound CAS No 882073-21-4, also known as N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention due to its unique structural features and promising biological activity. Recent studies have highlighted its potential as a therapeutic agent in the treatment of various diseases, particularly those involving inflammation and oxidative stress.

The molecular structure of this compound is characterized by a central benzene ring substituted with a sulfanyl group attached to a 4-fluorophenylmethyl moiety. This arrangement creates a rigid and planar structure, which is crucial for its interactions with biological targets. The presence of the morpholin-4-yl group further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent research has focused on the compound's ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. Studies conducted in vitro have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings suggest that the compound may have therapeutic potential in conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

Another area of interest is the compound's role in modulating ion channels. Preclinical studies have indicated that it can inhibit voltage-gated sodium channels, which are implicated in pain signaling. This property makes it a promising candidate for the development of novel analgesics with reduced side effects compared to currently available medications.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making it more feasible for large-scale production.

Despite its promising properties, further research is needed to fully understand the compound's mechanism of action and safety profile. Ongoing studies are investigating its pharmacokinetics, toxicity, and efficacy in animal models of disease. These efforts are expected to provide critical insights into its potential as a therapeutic agent.

In conclusion, N-(4-{[(4-fluorophenyl)methyl]sulfanyl}phenyl)-2-(morpholin-4-yl)acetamide represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With its unique structural features and diverse biological activities, this compound holds great promise for advancing the field of drug discovery.